2-(Benzyloxy)-4-(2,4-dichlorophenyl)-3-nitropyridine

• CAS No.: 219735-85-0
• Molecular Formula: C18H12Cl2N2O3
• Molecular Weight: 375.2 g/mol
• IUPAC Name: 4-(2,4-dichlorophenyl)-3-nitro-2-phenylmethoxypyridine
• InChI: InChI=1S/C18H12Cl2N2O3/c19-13-6-7-14(16(20)10-13)15-8-9-21-18(17(15)22(23)24)25-11-12-4-2-1-3-5-12/h1-10H,11H2
• InChI Key: LUNALZCOCAMNPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=NC=CC(=C2[N+](=O)[O-])C3=C(C=C(C=C3)Cl)Cl

Description

2-(Benzyloxy)-4-(2,4-dichlorophenyl)-3-nitropyridine is a useful research compound. Its molecular formula is C18H12Cl2N2O3 and its molecular weight is 375.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2-benzyloxy-4-chloro-3-nitro-pyridine (Wilde, et. al. WO 99/01454, which is incorporated herein by reference)(5 g, 18.9 mmol) in DME/H2O, was added 2,4-dichlorophenylboronic acid (3.60 g, 18.9 mmol), Ba(OH)2 0.8H2O (5.96 g, 18.9 mmol), and Pd(PPh3)2Cl2 (0.77 g, 1.09 mmol) and the mixture was heated at reflux for 5 h. The reaction was cooled and poured into EtOAc and H2O (500 mL). The EtOAc layer was washed with H2O, brine, dried (Na2SO4), filtered and concentrated in vacuo. Purification using flash chromatography (10% EtOAc-Hexane) gave 5.79 g (82%) of 2-benzyloxy-4-(2,4-dichloro-phenyl)-3-nitro-pyridine as a viscous oil: crude MS (AP) m/z 375.2 [(M+H)+, 100].

Synthesis routes and methods II

Procedure details

2-Benzyloxy-4-chloro-3-nitro-pyridine (Wilde, et. al. WO 99/01454, which is incorporated herein by reference in its entirety) (11 g, 41.6 mmol) and 2,4-dichlorophenylboronic acid (11.9 g, 62.3 mmol) were treated substantially as described in Part A of Example 19a to give 8.0 g (51%) of 2-benzyloxy-4-(2,4-dichloro-phenyl)-3-nitro-pyridine: MS (AP) m/z 375.2 [(M+H)+, 100].